Cas no 43036-07-3 (Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1))

• Product Name: Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1)
• CAS No: 43036-07-3
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 332070
• PubChem ID: 170722
• Update Time: 2025-06-09

Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1)
• N-(4-aminophenyl)acetamide,hydrochloride
• N1-(4-aminophenyl)acetamide hydrochloride
• 4-acetamidoanilinium chloride
• 4-aminoacetanilide hydrochloride
• 4'-aminoacetanilide hydrochloride salt
• acetic acid-(4-amino-anilide),hydrochloride
• Essigsaeure-(4-amino-anilid),Hydrochlorid
• p-AMINOACETANILIDE HCl
• P-aminoacetanilide hydrochloride
• V7BJ5H4ZL6
• Acetamide, N-(4-aminophenyl)-, hydrochloride
• FT-0617375
• DTXSID5068445
• N-(4-aminophenyl)acetamide;hydrochloride
• JWCADJJPGAITCH-UHFFFAOYSA-N
• Acetamide,N-(4-aminophenyl)-,hydrochloride(1:1)
• 43036-07-3
• SCHEMBL4819296
• EINECS 256-052-1
• Acetamide, N-(4-aminophenyl)-, hydrochloride (1:1)
• 4'-Aminoacetanilide hydrochloride
• Acetamide, N-(4-aminophenyl)-, monohydrochloride
• 4-Acetamidoaniline hydrochloride
• AKOS024318888
• MFCD00050695
• N-Acetyl-1,4-phenylenediamine hydrochloride
• DB-070390

• MDL： MFCD00050695
• Inchi： 1S/C8H10N2O.ClH/c1-6(11)10-8-4-2-7(9)3-5-8;/h2-5H,9H2,1H3,(H,10,11);1H
• InChI Key： JWCADJJPGAITCH-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)NC1C=CC(=CC=1)N
• BRN： 3703679

Computed Properties

• Exact Mass: 186.05600
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: White or nearly white flake crystals or powders
• Density: 1.2±0.1 g/cm3
• Melting Point: 165 °C
• Boiling Point: 267.7±13.0 °C at 760 mmHg
• Flash Point: 115.7±19.8 °C
• PSA: 55.12000
• LogP: 2.68340
• Solubility: Soluble in water.
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：AD8225000
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1)

Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1) and its Significance in Modern Chemical Research

Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1), a compound with the CAS number 43036-07-3, has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has been extensively studied for its potential applications in various scientific domains. The hydrochloride salt form enhances its solubility and stability, making it a valuable reagent in synthetic chemistry and biochemical assays.

The structural integrity of Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1) is pivotal in understanding its reactivity and functionality. The presence of an acetamide group and a 4-aminophenyl moiety imparts distinct chemical properties that make it a versatile intermediate in organic synthesis. Researchers have leveraged these properties to develop novel methodologies for constructing complex molecular architectures, which are essential in drug discovery and material science.

In recent years, the compound has been explored for its pharmacological potential. The amine and amide functionalities serve as critical sites for interactions with biological targets, suggesting its utility in designing therapeutic agents. For instance, studies have indicated that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory and neurodegenerative diseases. These findings underscore the importance of Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1) as a scaffold for developing new medications.

The hydrochloride formulation of this compound not only improves its handling but also enhances its bioavailability in biological systems. This aspect has been particularly beneficial in preclinical studies where accurate dosing and delivery are crucial. Researchers have utilized this compound to investigate the mechanisms of drug transport across cell membranes, providing insights into optimizing drug formulations for better therapeutic outcomes.

Advancements in computational chemistry have further highlighted the significance of Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1). Molecular modeling studies have revealed its potential as a ligand in crystal engineering applications, where precise intermolecular interactions are essential for designing functional materials. These studies have opened new avenues for developing advanced materials with tailored properties, such as porous frameworks for gas storage and separation.

The role of this compound in catalysis cannot be overstated. Its ability to act as a ligand or a substrate in various catalytic reactions has been exploited to develop more efficient synthetic routes. For example, transition metal-catalyzed cross-coupling reactions involving derivatives of this compound have enabled the rapid construction of complex organic molecules, which are otherwise challenging to synthesize using traditional methods.

In conclusion, the multifaceted applications of Acetamide,N-(4-aminophenyl)-, hydrochloride (1:1) underscore its importance in contemporary chemical research. From pharmaceutical development to material science and catalysis, this compound continues to be a cornerstone in advancing scientific knowledge and innovation. As research progresses, it is anticipated that new applications and derivatives will emerge, further solidifying its role as a vital chemical entity.